Cas no 4358-86-5 (DL-Mandelamide, 98%)

• Product Name: DL-Mandelamide, 98%
• CAS No: 4358-86-5
• MF: C₈H₉NO₂
• MW: 151.162562131882
• CID: 825885
• Update Time: 2025-04-19

DL-Mandelamide, 98% Chemical and Physical Properties

Names and Identifiers

• DL-MANDELAMIDE
• (R,S)-mandelic amide
• 2-Hydroxy-2-phenylacetamid
• 2-HYDROXY-2-PHENYLACETAMIDE
• 2-Phenyl-2-hydroxyacetamide
• hydroxyphenylacetamide
• MANDELAMIDE
• DL-Mandelamide, 98%

• Inchi： 1S/C8H9NO2/c9-8(11)7(10)6-4-2-1-3-5-6/h1-5,7,10H,(H2,9,11)
• InChI Key： MAGPZHKLEZXLNU-UHFFFAOYSA-N
• SMILES： NC(C(C1C=CC=CC=1)O)=O

Computed Properties

• Exact Mass: 151.063
• Monoisotopic Mass: 151.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• Color/Form: Uncertain
• Density: 1.246g/cm3
• Melting Point: 133-137 °C(lit.)
• Boiling Point: 345.5ºC at 760 mmHg
• Flash Point: 162.7ºC
• Refractive Index: 1.589
• PSA: 63.32000
• LogP: 0.90560
• Solubility: Uncertain

DL-Mandelamide, 98% Security Information

• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：22-36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides